Cas no 1352508-08-7 (4,5-Dichloropyridine-3-sulfonamide)
4,5-Dichloropyridine-3-sulfonamide Chemical and Physical Properties
Names and Identifiers
-
- 1352508-08-7
- EN300-7885257
- 4,5-Dichloropyridine-3-sulfonamide
- CS-0271087
- 4,5-Dichloro-pyridine-3-sulfonic acid amide
- 3-Pyridinesulfonamide, 4,5-dichloro-
-
- Inchi: 1S/C5H4Cl2N2O2S/c6-3-1-9-2-4(5(3)7)12(8,10)11/h1-2H,(H2,8,10,11)
- InChI Key: MOMCWONXZCWUOB-UHFFFAOYSA-N
- SMILES: ClC1C(=CN=CC=1S(N)(=O)=O)Cl
Computed Properties
- Exact Mass: 225.9370539g/mol
- Monoisotopic Mass: 225.9370539g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 251
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 81.4Ų
Experimental Properties
- Density: 1.675±0.06 g/cm3(Predicted)
- Boiling Point: 405.5±55.0 °C(Predicted)
- pka: 8.74±0.60(Predicted)
4,5-Dichloropyridine-3-sulfonamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-7885257-0.05g |
4,5-dichloropyridine-3-sulfonamide |
1352508-08-7 | 95.0% | 0.05g |
$285.0 | 2025-03-21 | |
| Enamine | EN300-7885257-0.1g |
4,5-dichloropyridine-3-sulfonamide |
1352508-08-7 | 95.0% | 0.1g |
$426.0 | 2025-03-21 | |
| Enamine | EN300-7885257-0.25g |
4,5-dichloropyridine-3-sulfonamide |
1352508-08-7 | 95.0% | 0.25g |
$607.0 | 2025-03-21 | |
| Enamine | EN300-7885257-0.5g |
4,5-dichloropyridine-3-sulfonamide |
1352508-08-7 | 95.0% | 0.5g |
$959.0 | 2025-03-21 | |
| Enamine | EN300-7885257-1.0g |
4,5-dichloropyridine-3-sulfonamide |
1352508-08-7 | 95.0% | 1.0g |
$1229.0 | 2025-03-21 | |
| Enamine | EN300-7885257-2.5g |
4,5-dichloropyridine-3-sulfonamide |
1352508-08-7 | 95.0% | 2.5g |
$2408.0 | 2025-03-21 | |
| Enamine | EN300-7885257-5.0g |
4,5-dichloropyridine-3-sulfonamide |
1352508-08-7 | 95.0% | 5.0g |
$3562.0 | 2025-03-21 | |
| Enamine | EN300-7885257-10.0g |
4,5-dichloropyridine-3-sulfonamide |
1352508-08-7 | 95.0% | 10.0g |
$5283.0 | 2025-03-21 | |
| Aaron | AR028B0W-50mg |
4,5-dichloropyridine-3-sulfonamide |
1352508-08-7 | 95% | 50mg |
$417.00 | 2025-02-16 | |
| Aaron | AR028B0W-100mg |
4,5-dichloropyridine-3-sulfonamide |
1352508-08-7 | 95% | 100mg |
$611.00 | 2025-02-16 |
4,5-Dichloropyridine-3-sulfonamide Related Literature
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
Additional information on 4,5-Dichloropyridine-3-sulfonamide
Recent Advances in the Study of 4,5-Dichloropyridine-3-sulfonamide (CAS: 1352508-08-7) in Chemical Biology and Pharmaceutical Research
4,5-Dichloropyridine-3-sulfonamide (CAS: 1352508-08-7) has emerged as a compound of significant interest in chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. Recent studies have focused on its synthesis, biological activity, and mechanism of action, particularly in the context of enzyme inhibition and drug development. This research brief aims to summarize the latest findings related to this compound, providing insights into its current and future applications in the field.
One of the key areas of investigation has been the synthesis and optimization of 4,5-Dichloropyridine-3-sulfonamide derivatives. Researchers have employed modern synthetic techniques, including palladium-catalyzed cross-coupling reactions and microwave-assisted synthesis, to improve yield and purity. These advancements have facilitated the production of analogs with enhanced biological activity and reduced toxicity, paving the way for further pharmacological studies.
In terms of biological activity, 4,5-Dichloropyridine-3-sulfonamide has demonstrated promising inhibitory effects against a range of enzymes, particularly carbonic anhydrases (CAs) and sulfotransferases. Recent in vitro studies have shown that this compound exhibits selective inhibition of CA isoforms, which are implicated in various pathological conditions, including glaucoma, epilepsy, and cancer. The sulfonamide moiety is believed to play a critical role in binding to the active site of these enzymes, thereby modulating their activity.
Furthermore, preclinical studies have explored the potential of 4,5-Dichloropyridine-3-sulfonamide as an anticancer agent. Its ability to disrupt cellular signaling pathways and induce apoptosis in cancer cell lines has been documented in several recent publications. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that this compound effectively inhibits the proliferation of breast cancer cells by targeting specific oncogenic proteins. These findings highlight its potential as a lead compound for the development of novel anticancer therapies.
Despite these promising results, challenges remain in the clinical translation of 4,5-Dichloropyridine-3-sulfonamide. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further research. Recent efforts have focused on structural modifications and formulation strategies to overcome these limitations. For example, nanoparticle-based delivery systems have been explored to enhance the compound's solubility and targeted delivery to diseased tissues.
In conclusion, 4,5-Dichloropyridine-3-sulfonamide (CAS: 1352508-08-7) represents a versatile scaffold with significant potential in chemical biology and pharmaceutical research. Ongoing studies continue to uncover its multifaceted biological activities and therapeutic applications. Future research should prioritize the optimization of its pharmacokinetic properties and the exploration of its efficacy in vivo, with the ultimate goal of advancing it into clinical trials.
1352508-08-7 (4,5-Dichloropyridine-3-sulfonamide) Related Products
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)